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Compound of Interest

Compound Name: Paniculoside 1

Cat. No.: B15145900

For Researchers, Scientists, and Drug Development Professionals

Introduction

Paniculoside II, a diterpene glycoside isolated from Stevia paniculata, presents a promising
natural compound for the development of novel topical therapies for inflammatory skin
disorders. Its therapeutic potential is attributed to its anticipated anti-inflammatory and
antioxidant properties. This document provides detailed application notes and experimental
protocols for the formulation and evaluation of Paniculoside Il for topical delivery. The
methodologies described herein are based on established scientific principles and aim to guide
researchers in the preclinical assessment of Paniculoside II's efficacy and mechanism of
action in relevant skin models. While direct experimental data on the topical application of
Paniculoside Il is emerging, the protocols are supported by research on structurally related
compounds, such as Picroside Il, which has demonstrated significant anti-inflammatory effects
by modulating key signaling pathways.

Chemical Properties of Paniculoside Il

A clear understanding of the physicochemical properties of Paniculoside Il is essential for
formulation development.
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Property Value/iInformation Source
CAS Number 60129-64-8 [1]
Molecular Formula C26H400 [1]
Molecular Weight 496.6 g/mol [1]
Type of Compound Diterpenoid [1]

- Soluble in DMSO, Pyridine,
Solubility [1]
Methanol, Ethanol

Stevia rebaudiana, Stevia
Source _ [1]
paniculata

Proposed Mechanism of Action in Skin Inflammation

Based on studies of the related compound Picroside I, the proposed anti-inflammatory
mechanism of Paniculoside Il in the skin involves the modulation of key inflammatory signaling
pathways. It is hypothesized that Paniculoside Il can suppress the activation of the NF-kB
pathway and reduce the production of pro-inflammatory cytokines.
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Caption: Proposed inhibition of the NF-kB signaling pathway by Paniculoside II.
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Need Custom Synthesis?

Email: info@benchchem.com or Request Quote Online.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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